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Compound of Interest

Compound Name: 1,2-Dimethylhydrazine

Cat. No.: B038074 Get Quote

Technical Guide: 1,2-Dimethylhydrazine (DMH)
For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of 1,2-Dimethylhydrazine
(DMH), a potent carcinogenic agent widely utilized in preclinical research to model colorectal

cancer. This guide covers its chemical and physical properties, metabolic activation,

mechanism of action, and detailed protocols for its experimental use.

Chemical Identity and Properties
1,2-Dimethylhydrazine, also known as symmetrical dimethylhydrazine (SDMH), is a hydrazine

derivative with the chemical formula C₂H₈N₂. It is a colorless, flammable, and hygroscopic

liquid that fumes in the air and possesses a characteristic ammonia-like odor.[1][2] It is crucial

to handle this compound with extreme caution due to its high toxicity and carcinogenicity.

Molecular Structure
IUPAC Name: 1,2-dimethylhydrazine

CAS Number: 540-73-8

Molecular Formula: C₂H₈N₂

SMILES: CNNC
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Physicochemical Data
The key physical and chemical properties of 1,2-Dimethylhydrazine are summarized in the

table below for easy reference.

Property Value Reference

Molecular Weight 60.10 g/mol [3]

Appearance Colorless, fuming liquid [1]

Odor Fishy, ammonia-like [3]

Melting Point -9 °C [1][3]

Boiling Point 81 - 87 °C [1][3]

Density 0.827 g/mL at 20 °C [3]

Flash Point -15 °C (5 °F)

Solubility
Miscible with water, ethanol,

ether, and hydrocarbons
[1][2]

Vapor Density 2.07 (Air = 1)

Mechanism of Carcinogenesis
1,2-Dimethylhydrazine is a procarcinogen, meaning it requires metabolic activation to exert its

carcinogenic effects.[4] The primary target organ for DMH-induced carcinogenesis in animal

models is the colon.

Metabolic Activation Pathway
The metabolic activation of DMH is a multi-step process that primarily occurs in the liver, with

final activation in the colon.

Hepatic Metabolism: In the liver, DMH is first oxidized by cytochrome P450 enzymes to

azomethane, which is then hydroxylated to form methylazoxymethanol (MAM).[4]
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Conjugation and Transport: MAM is subsequently conjugated with glucuronic acid to form a

glucuronide conjugate (MAM-glucuronide). This water-soluble, inactive conjugate is

transported via the bile to the colon.[4]

Colonic Activation: In the colon, bacterial β-glucuronidase enzymes hydrolyze the MAM-

glucuronide, releasing the unstable MAM.[4]

Formation of the Ultimate Carcinogen: MAM spontaneously decomposes to formaldehyde

and the highly reactive methyldiazonium ion (CH₃N₂⁺).[4]

DNA Alkylation: The methyldiazonium ion is the ultimate carcinogen that readily methylates

cellular macromolecules, including DNA. It primarily forms O⁶-methylguanine and N⁷-

methylguanine adducts.[4] The O⁶-methylguanine adduct is particularly mutagenic as it can

mispair with thymine instead of cytosine during DNA replication, leading to G:C to A:T

transition mutations.[4]
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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